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Compound of Interest

Compound Name: cis-Verbenol

Cat. No.: B083679

Essential Safety and Handling of cis-Verbenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling cis-
Verbenol in a laboratory setting. Adherence to these procedures is critical for ensuring
personal safety and maintaining a secure research environment.

cis-Verbenol is a volatile organic compound that presents potential hazards, including skin,
eye, and respiratory irritation, as well as flammability.[1][2][3][4] Proper personal protective
equipment (PPE) and handling protocols are mandatory to mitigate these risks.

Key Safety Data Summary

A comprehensive summary of quantitative safety data for cis-Verbenol is provided below,
enabling a quick assessment of its physical and chemical properties.
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Property Value Source

Molecular Formula C10H160 [4]

Molecular Weight 152.23 g/mol [4]
White minty/camphoric crystals

Appearance ) [1][5]
or solid

Melting Point 62-65 °C [1]

Boiling Point 89-91 °C @ 10 mmHg [1]

Flash Point 67 °C [1]

o Skin Irritant 2, Eye Irritant 2,

Hazard Classifications [4]

STOT SE 3

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling cis-Verbenol to prevent exposure and ensure
safety.

Eye and Face Protection: Safety glasses are required.[1] For procedures with a higher risk of
splashing, chemical safety goggles or a face shield should be utilized.

» Skin Protection: Organic-resistant gloves, such as latex or vinyl, are necessary to prevent
skin contact.[1] Always wash hands thoroughly with soap and water after handling.[1]

o Respiratory Protection: Work should be conducted in a well-ventilated area.[1][2][3] For
operations that may generate dust or vapors, a dust mask (type N95 or equivalent) or a
respirator with organic vapor cartridges is recommended.[6]

Protective Clothing: A standard laboratory coat should be worn to protect personal clothing.

Experimental Workflow: Preparing a cis-Verbenol
Solution
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The following diagram outlines a standard procedure for safely preparing a solution of cis-
Verbenol.

Experimental Workflow: Preparing a cis-Verbenol Solution

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Ensure Fume Hood is Operational

Proc¢dure

Weigh cis-Verbenol in Fume Hood

i

Add Solvent to cis-Verbenol

:

Mix Solution Until Dissolved

Cleanup ahd Storage

Tightly Seal and Label Container

i

Store in a Cool, Dry, Well-Ventilated Area

i

Dispose of Waste According to Regulations

:

Clean Work Area and Remove PPE
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Workflow for preparing a cis-Verbenol solution.

Safety Precautions and Disposal Plan

Adherence to the following safety precautions and disposal plan is crucial for mitigating risks
associated with cis-Verbenol.

Safety Precautions for Handling cis-Verbenol

Handling Storage Disposal

Use in a Well-Ventilated Area Store in a Tightly Closed Container Dispose of Contents/Container to an
(Fume Hood) gnty Approved Waste Disposal Plant

; } }

Avoid Contact with Skin and Eyes Keep in a Cool, Dry Place Do Not Dispose into Drains
Avoid Breathing Dust/Vapors Store Away from Oxidizing Agents

;

Keep Away from Ignition Sources

Click to download full resolution via product page

Key safety precautions for cis-Verbenol.

First Aid Measures:

 Inhalation: Remove the individual to fresh air. If irritation persists, seek medical attention.[1]

o Skin Contact: Wash the affected area thoroughly with soap and warm water. If irritation
continues, seek medical advice.[1]
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o Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek medical
attention.[1]

 Ingestion: Do not induce vomiting. Give water or milk to dilute and seek medical attention.[1]

Spill and Leak Procedures:

In the event of a spill, absorb the material with an inert substance like vermiculite or a spill Kit.
[1] Collect the absorbed material and place it in a suitable container for disposal.[3] Ensure the
area is well-ventilated and wash the spill site with soap and water after cleanup.[1]

Disposal:

Dispose of cis-Verbenol and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[3] Unused material should be disposed of
as hazardous waste.[3] Containers should not be reused and should be disposed of as unused
product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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